Cas no 41534-90-1 ((5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one)

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one structure
41534-90-1 structure
Product Name:(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
CAS No:41534-90-1
MF:C16H11ClN2OS
MW:314.789341211319
MDL:MFCD12027995
CID:2709906
PubChem ID:6434328
Update Time:2025-04-21

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

    • (5E)-5-[(3-chlorophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
    • (5E)-5-(3-chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
    • STK505415
    • (5E)-5-(3-chlorobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
    • 4-Imidazolidinone, 5-((3-chlorophenyl)methylene)-3-phenyl-2-thioxo-
    • 5-(m-Chlorobenzylidene)-3-phenyl-2-thiohydantoin
    • AKOS005214293
    • 41534-90-1
    • 5-((3-Chlorophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone
    • 3-Phenyl-5-(3'-chlorobenzylidene)-2-thiohydantoin
    • BRN 0810477
    • HYDANTOIN, 5-(m-CHLOROBENZYLIDENE)-3-PHENYL-2-THIO-
    • (5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
    • MDL: MFCD12027995
    • Inchi: 1S/C16H11ClN2OS/c17-12-6-4-5-11(9-12)10-14-15(20)19(16(21)18-14)13-7-2-1-3-8-13/h1-10H,(H,18,21)/b14-10+
    • InChI Key: NARMGNUHWXMITK-GXDHUFHOSA-N
    • SMILES: ClC1=CC=CC(=C1)/C=C1\C(N(C(N\1)=S)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 314.0280618Da
  • Monoisotopic Mass: 314.0280618Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 453.8±55.0 °C at 760 mmHg
  • Flash Point: 228.3±31.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Security Information

(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
039530-500mg
(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
41534-90-1
500mg
$126.00 2023-09-06
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